Cas no 89874-69-1 (Phenol, 3-(3S)-3-piperidinyl-)

Phenol, 3-(3S)-3-piperidinyl- structure
Phenol, 3-(3S)-3-piperidinyl- structure
Product name:Phenol, 3-(3S)-3-piperidinyl-
CAS No:89874-69-1
MF:C11H15NO
MW:177.242902994156
CID:586286
PubChem ID:12937954

Phenol, 3-(3S)-3-piperidinyl- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 3-(3S)-3-piperidinyl-
    • 89874-69-1
    • BDBM50452348
    • CHEMBL8033
    • Inchi: InChI=1S/C11H15NO/c13-11-5-1-3-9(7-11)10-4-2-6-12-8-10/h1,3,5,7,10,12-13H,2,4,6,8H2/t10-/m1/s1
    • InChI Key: HYUOAVGLJXTEGX-SNVBAGLBSA-N
    • SMILES: C1CC(CNC1)C2=CC(=CC=C2)O

Computed Properties

  • Exact Mass: 177.115364102g/mol
  • Monoisotopic Mass: 177.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 32.3Ų

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